Cyclobutylideneacetonitrile
Overview
Description
Cyclobutylideneacetonitrile (CBN) is a cyclic compound derived from acetonitrile and cyclobutadiene. It has a wide range of applications in scientific research and is used as a precursor to many other compounds. CBN is a versatile and useful reagent, and its unique properties make it invaluable for lab experiments.
Scientific Research Applications
Cyclobutylideneacetonitrile has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a precursor to other compounds, and as a catalyst in various reactions. It is also used in the synthesis of pharmaceuticals, in the preparation of organic polymers, and in the synthesis of dyes and pigments. This compound is also used in the synthesis of a variety of other compounds, such as heterocyclic compounds, aromatic compounds, and other organic compounds.
Mechanism of Action
Cyclobutylideneacetonitrile is a versatile reagent and its unique properties make it invaluable for lab experiments. It acts as a Lewis acid catalyst, which means it can facilitate the formation of covalent bonds between two molecules. It can also act as a nucleophile, which means it can react with other molecules to form new covalent bonds. Additionally, this compound can act as an electron-donating agent, which means it can donate electrons to other molecules to form new covalent bonds.
Biochemical and Physiological Effects
This compound is known to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, as well as to have an effect on the metabolism of lipids and carbohydrates. Additionally, this compound has been shown to have an effect on the regulation of gene expression and to have an effect on the synthesis of proteins.
Advantages and Limitations for Lab Experiments
Cyclobutylideneacetonitrile has several advantages for lab experiments. It is a versatile and useful reagent, and its unique properties make it invaluable for lab experiments. Additionally, it is relatively inexpensive and easy to obtain, and it can be synthesized in a variety of different ways. However, this compound also has some limitations. It is highly reactive, and it can produce a variety of unwanted byproducts. Additionally, it is not very stable and can easily decompose if not handled properly.
Future Directions
The potential future directions for research involving Cyclobutylideneacetonitrile are numerous. It could be used to synthesize a variety of other compounds, such as heterocyclic compounds and aromatic compounds. Additionally, it could be used to develop new catalysts and reagents for organic synthesis. It could also be used to develop new drugs, polymers, and dyes and pigments. Additionally, further research could be done to explore its biochemical and physiological effects, as well as its potential applications in medicine.
properties
IUPAC Name |
2-cyclobutylideneacetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N/c7-5-4-6-2-1-3-6/h4H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRZXIZFUVMXDAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=CC#N)C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20543020 |
Source
|
| Record name | Cyclobutylideneacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20543020 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
93.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
27784-69-6 |
Source
|
| Record name | Cyclobutylideneacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20543020 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-cyclobutylideneacetonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![benzyl 2-[2-[(1-ethoxycarbonyl-3-phenyl-propyl)amino]propanoyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-3-carboxylate](/img/structure/B1601129.png)
![Methyl imidazo[1,5-a]pyridine-7-carboxylate](/img/structure/B1601144.png)
